3-(1-azepanylcarbonyl)-2-naphthol

• IUPAC Name: azepan-1-yl-(3-hydroxynaphthalen-2-yl)methanone
• InChI: InChI=1S/C17H19NO2/c19-16-12-14-8-4-3-7-13(14)11-15(16)17(20)18-9-5-1-2-6-10-18/h3-4,7-8,11-12,19H,1-2,5-6,9-10H2
• InChI Key: UZFYKNPYWRESDP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC3=CC=CC=C3C=C2O
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

Naphthol derivatives are a significant class of organic compounds with broad applications in medicinal chemistry, materials science, and as intermediates in organic synthesis. The structural uniqueness of naphthols, including the 1-naphthol and 2-naphthol variants, provides a versatile platform for developing novel compounds with desired physical and chemical properties.

Synthesis Analysis

The synthesis of naphthol derivatives often involves innovative methods to introduce functional groups at specific positions on the naphthol scaffold. One approach includes the electrochemical synthesis of highly functionalized 1-naphthols using alkynes and 1,3-dicarbonyl compounds by a C-centered radical cyclization (Mu-Xue He et al., 2019). Another method reported the synthesis of functionalized benzoindolines via AgOTf-catalyzed dehydrative [3+2] annulation of aziridines with 2-naphthols (Trinadh Kaicharla et al., 2017).

Molecular Structure Analysis

The molecular structure of naphthol derivatives is pivotal for their reactivity and properties. Studies on azo and imine functionalized 2-naphthols revealed their potential as supramolecular gelators, demonstrating the significance of molecular structure in defining the chemical behavior and applications of these compounds (A. Panja & K. Ghosh, 2018).

Chemical Reactions and Properties

Naphthol derivatives participate in various chemical reactions, contributing to their diverse applications. The catalyzed reaction of 2-naphthols with aryl isothiocyanates, for instance, allows access to 2-iminonaphtho-1,3-oxathioles, highlighting the chemical versatility of naphthol derivatives (T. Nguyen & P. Retailleau, 2022).

Physical Properties Analysis

The physical properties of naphthol derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in various fields. For example, the crystal and molecular structure determination of azo-naphthols provided insights into intramolecular proton transfer, essential for understanding the physical properties of these compounds (A. Olivieri et al., 1989).

Chemical Properties Analysis

The chemical properties of naphthol derivatives, including reactivity, stability, and the ability to form complexes with metals, are foundational to their utility in synthesis and as analytical reagents. The synthesis and analytical applications of 1-(1,2,4-triazoly 1-3-azo)-2-naphthol, forming colored complexes with metal ions, exemplify the chemical properties analysis of naphthol derivatives (J. Cacho & C. Nerín, 1981).